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Compound of Interest

Compound Name: Bis-aminooxy-PEG2

Cat. No.: B1667426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bis-aminooxy-PEG2, a

homobifunctional crosslinking agent. It is designed to furnish researchers and drug

development professionals with the essential information required for its effective application in

bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and other

complex biomolecular structures.

Introduction
Bis-aminooxy-PEG2 is a polyethylene glycol (PEG) derivative that contains two terminal

aminooxy groups.[1] These functional groups are highly reactive towards molecules containing

aldehyde or ketone moieties, forming a stable oxime bond.[1][2] This specific and bioorthogonal

reaction, known as oxime ligation, allows for the covalent linking of biomolecules under mild,

physiological conditions, making it a valuable tool in bioconjugation chemistry. The PEG spacer

enhances solubility and can reduce the immunogenicity of the resulting conjugate.

Physicochemical Properties
The key quantitative data for Bis-aminooxy-PEG2 are summarized in the table below for easy

reference and comparison.
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Property Value

CAS Number 98627-71-5

Molecular Weight 180.2 g/mol

Molecular Formula C₆H₁₆N₂O₄

Synonyms

1,8-diaminooxy-3,6-dioxaoctane, O,O'-((ethane-

1,2-diylbis(oxy))bis(ethane-2,1-

diyl))bis(hydroxylamine)

Purity Typically ≥95%

Appearance Colorless to light yellow liquid or oily matter

Solubility Soluble in Water, DMSO, and DMF

Storage (Solid)
Short term (days to weeks) at 2-8°C; Long term

(months to years) at -20°C. Protect from light.

Storage (Solution)
Store as aliquots in tightly sealed vials at -20°C

for up to one month.

Reaction Mechanism: Oxime Ligation
The primary application of Bis-aminooxy-PEG2 is to act as a linker between two molecules

(Molecule A and Molecule B), each presenting an aldehyde or ketone group. The aminooxy

group (R-O-NH₂) is a potent nucleophile that reacts with the carbonyl group of an aldehyde or

ketone to form a stable oxime linkage (R-O-N=C). This reaction can be catalyzed by aniline or

its derivatives to increase the reaction rate, especially at neutral pH. The resulting oxime bond

is significantly more stable than an imine or hydrazone bond under physiological conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis-aminooxy-PEG2|CAS 98627-71-5|DC Chemicals [dcchemicals.com]

2. Bis-aminooxy-PEG2|COA [dcchemicals.com]

To cite this document: BenchChem. [Technical Guide: Bis-aminooxy-PEG2 for
Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667426#bis-aminooxy-peg2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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